2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide

• Molecular Formula: C20H15N3O3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 2-naphthalen-2-yloxy-N//'-(2-oxoindol-3-yl)acetohydrazide
• InChI: InChI=1S/C20H15N3O3/c24-18(12-26-15-10-9-13-5-1-2-6-14(13)11-15)22-23-19-16-7-3-4-8-17(16)21-20(19)25/h1-11H,12H2,(H,22,24)(H,21,23,25)
• InChI Key: QXZBPZLQYNVLFP-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NNC3=C4C=CC=CC4=NC3=O

Description

2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide, also known as NAIH, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized using a specific method and has been found to have a mechanism of action that affects biochemical and physiological processes. In

Mechanism Of Action

The mechanism of action of 2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been found to induce apoptosis, which is the programmed cell death of cancer cells.
Biochemical and Physiological Effects:
2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. 2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide has also been found to induce cell cycle arrest and inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to cancer cells. Additionally, 2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide has been found to have anti-inflammatory and anti-oxidant properties, which can help reduce inflammation and oxidative stress in the body.

Advantages And Limitations For Lab Experiments

2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide has several advantages for lab experiments. It is easy to synthesize and purify, which makes it readily available for research purposes. It has also been found to be stable under various conditions, which makes it suitable for long-term storage. However, 2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of 2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

For research on 2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide include investigating its mechanism of action, exploring its potential applications in combination with other drugs or therapies, and investigating its potential side effects.

Synthesis Methods

The synthesis of 2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide involves the reaction of 2-naphthol with 2-oxoindole-3-acetic acid hydrazide in the presence of a catalyst. This reaction yields 2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide as a yellow solid with a melting point of 220-222°C. The purity of the compound can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide has been found to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that 2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide has anti-cancer properties and can inhibit the growth of cancer cells. It has been found to be effective against various types of cancer, including breast cancer, lung cancer, and colon cancer. 2-naphthalen-2-yloxy-N'-(2-oxoindol-3-yl)acetohydrazide has also been found to have anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of inflammation and oxidative stress-related diseases.